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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695 Get Quote

An In-depth Technical Guide to Bis(1-
methylheptyl) phthalate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(1-methylheptyl) phthalate, a diester of phthalic acid, belongs to a class of compounds

widely utilized as plasticizers. Despite the extensive research on many phthalate esters due to

their prevalence and potential as endocrine disruptors, specific data on Bis(1-methylheptyl)
phthalate remains notably scarce. This technical guide synthesizes the currently available

information on its chemical structure, properties, and known biological activities. It aims to

provide a foundational resource for researchers and professionals in drug development,

highlighting the significant knowledge gaps that warrant further investigation. The limited

experimental data underscores the need for dedicated studies to fully characterize this

compound and understand its potential biological significance.

Chemical Structure and Identification
Bis(1-methylheptyl) phthalate is a branched-chain dialkyl phthalate. The structure consists of

a central benzene-1,2-dicarboxylate core with two 1-methylheptyl ester groups.
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Identifier Value

IUPAC Name dioctan-2-yl benzene-1,2-dicarboxylate[1]

Synonyms
di(2-methylheptyl) phthalate, Phthalic acid,

bis(1-methylheptyl) ester

CAS Number 131-15-7[2]

Molecular Formula C24H38O4[2]

Molecular Weight 390.56 g/mol [2]

InChI Key RLRMXWDXPLINPJ-UHFFFAOYSA-N[1]

| SMILES | CCCCCCC(C)OC(=O)c1ccccc1C(=O)OC(C)CCCCCC[1] |

Physicochemical Properties
Quantitative data on the physicochemical properties of Bis(1-methylheptyl) phthalate is

limited, with many available values being predictions rather than experimental results. The

following table summarizes the available data.

Table of Physicochemical Properties
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Property Value Source

Ideal gas heat capacity

(Cp,gas)
J/mol×K Cheméo (Predicted)[2]

Dynamic viscosity (η) Pa×s Cheméo (Predicted)[2]

Standard Gibbs free energy of

formation (ΔfG°)
kJ/mol Cheméo (Predicted)[2]

Enthalpy of formation at

standard conditions (ΔfH°gas)
kJ/mol Cheméo (Predicted)[2]

Enthalpy of fusion at standard

conditions (ΔfusH°)
kJ/mol Cheméo (Predicted)[2]

Enthalpy of vaporization at

standard conditions (ΔvapH°)
kJ/mol Cheméo (Predicted)[2]

Log10 of Water solubility in

mol/l (log10WS)
Cheméo (Predicted)[2]

Octanol/Water partition

coefficient (logPoct/wat)
Cheméo (Predicted)[2]

McGowan's characteristic

volume (McVol)
ml/mol Cheméo (Predicted)[2]

Critical Pressure (Pc) kPa Cheméo (Predicted)[2]

Normal Boiling Point

Temperature (Tboil)
K Cheméo (Predicted)[2]

Critical Temperature (Tc) K Cheméo (Predicted)[2]

Normal melting (fusion) point

(Tfus)
K Cheméo (Predicted)[2]

| Critical Volume (Vc) | m³/kmol | Cheméo (Predicted)[2] |

Spectroscopic Data
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Detailed spectroscopic data for Bis(1-methylheptyl) phthalate is not readily available in public

databases. The National Institute of Standards and Technology (NIST) provides an infrared (IR)

spectrum for di(2-methylheptyl) phthalate, a synonym for the target compound.

Infrared (IR) Spectrum: An evaluated infrared reference spectrum is available from the

Coblentz Society's collection, digitized by NIST. The spectrum was measured on a dispersive

instrument in a solution of 10% CCl4 for the 2.7-7.5 µm range and 10% CS2 for the 7.5-26

µm range.[3]

No publicly accessible NMR or detailed mass spectrometry data specifically for Bis(1-
methylheptyl) phthalate has been identified.

Experimental Protocols
Detailed and validated experimental protocols specifically for the synthesis and analysis of

Bis(1-methylheptyl) phthalate are not available in the reviewed literature. However, general

methodologies for the synthesis and analysis of phthalate esters can be adapted.

General Synthesis of Phthalate Esters
The synthesis of dialkyl phthalates typically involves the esterification of phthalic anhydride with

the corresponding alcohol. For Bis(1-methylheptyl) phthalate, this would involve the reaction

of phthalic anhydride with 1-methylheptanol (octan-2-ol).

Reaction Scheme:

Reactants
Products

Phthalic Anhydride

Acid Catalyst
Heat

2 x 1-Methylheptanol
(octan-2-ol)

Bis(1-methylheptyl) phthalate

2 x Water
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General synthesis of Bis(1-methylheptyl) phthalate.

Methodology Outline:

Reactant Charging: Phthalic anhydride and a molar excess of 1-methylheptanol are charged

into a reaction vessel equipped with a stirrer, thermometer, and a condenser with a Dean-

Stark trap.

Catalyst Addition: An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is added to

the reaction mixture.

Reaction: The mixture is heated to a temperature typically ranging from 140°C to 160°C. The

reaction proceeds via nucleophilic acyl substitution, and the water produced is continuously

removed by azeotropic distillation with the excess alcohol to drive the equilibrium towards

the product.

Neutralization and Purification: After the reaction is complete (monitored by measuring the

acid value of the mixture), the excess alcohol is distilled off, often under reduced pressure.

The crude product is then neutralized with an alkaline solution (e.g., sodium carbonate),

washed with water, and finally purified by vacuum distillation.

General Analytical Methods for Phthalate Determination
The analysis of phthalates in various matrices is typically performed using chromatographic

techniques coupled with mass spectrometry.

4.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the identification and quantification of phthalates.[4][5]

Sample Preparation (General):

Extraction: Phthalates are extracted from the sample matrix using an appropriate organic

solvent (e.g., hexane, dichloromethane, or acetone). Techniques like liquid-liquid extraction

or solid-phase extraction (SPE) can be employed.
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Clean-up: The extract may require a clean-up step to remove interfering substances. This

can be achieved using techniques like column chromatography with adsorbents such as

silica gel or florisil.

Concentration: The cleaned extract is concentrated to a suitable volume before injection into

the GC-MS system.

GC-MS Parameters (Typical):

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector: Split/splitless injector, with the temperature typically set around 250-280°C.

Oven Temperature Program: A temperature gradient is used to separate the phthalates

based on their boiling points.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in either full scan mode for identification or selected ion

monitoring (SIM) mode for enhanced sensitivity and quantification.

4.2.2. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with tandem mass spectrometry (MS/MS), is another powerful technique for

phthalate analysis, especially for less volatile phthalates or in complex matrices.[6][7]

Sample Preparation (General): Similar to GC-MS, sample preparation involves extraction and

may include a clean-up step. The final extract is dissolved in a solvent compatible with the LC

mobile phase.

LC-MS Parameters (Typical):

Column: A reverse-phase column (e.g., C18, C8).

Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile, often

with additives like formic acid or ammonium acetate to improve ionization.
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Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization

(APCI).

Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used in multiple

reaction monitoring (MRM) mode for high selectivity and sensitivity.

Chromatographic Analysis

Sample

Extraction

Solvent

Clean_up

e.g., SPE

Concentration

Analysis
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General workflow for phthalate analysis.

Biological Activity and Signaling Pathways
There is a significant lack of research on the specific biological activities of Bis(1-
methylheptyl) phthalate. Most of the available toxicological and mechanistic data pertains to

other more common phthalates like Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate

(DBP).[8][9] These compounds are known endocrine disruptors that can interact with various

nuclear receptors.[10][11]

A key study has indicated that the metabolite of Bis(1-methylheptyl) phthalate, mono-1-

methyl-heptyl-phthalate, is biologically active. This metabolite was found to:

Activate Peroxisome Proliferator-Activated Receptor delta (PPARδ).[12]

Induce the differentiation of F9 teratocarcinoma cells, an in vitro model for teratogenicity.[12]

This finding is significant as PPARs are a family of nuclear receptors that play crucial roles in

lipid metabolism, inflammation, and cellular differentiation. The activation of PPARδ by a

metabolite of Bis(1-methylheptyl) phthalate suggests a potential mechanism by which this

compound could exert biological effects.

Bis(1-methylheptyl)
phthalate

Metabolism
(Hydrolysis)

Mono-1-methyl-heptyl
phthalate

PPARδ
(Nuclear Receptor)

Activates F9 Cell
Differentiation

Induces

Click to download full resolution via product page

Proposed signaling pathway for a metabolite of Bis(1-methylheptyl) phthalate.

Discussion and Future Perspectives
The information available on Bis(1-methylheptyl) phthalate is sparse and highlights a

significant data gap in the field of phthalate research. While its basic chemical identity is

established, a comprehensive understanding of its physicochemical properties, metabolic fate,
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and toxicological profile is lacking. The finding that its monoester metabolite can activate

PPARδ is a critical lead that warrants further investigation.

Future research should focus on:

Validated Synthesis and Purification: Developing and publishing a detailed, validated

protocol for the synthesis and purification of high-purity Bis(1-methylheptyl) phthalate to

serve as a reference standard.

Comprehensive Physicochemical Characterization: Experimental determination of key

physicochemical properties.

Development of Specific Analytical Methods: Validation of robust and sensitive analytical

methods for the quantification of Bis(1-methylheptyl) phthalate and its metabolites in

biological and environmental matrices.

In-depth Toxicological Studies: Comprehensive in vitro and in vivo studies to assess its

potential for endocrine disruption, reproductive toxicity, developmental toxicity, and

carcinogenicity.

Mechanistic Studies: Elucidation of the molecular mechanisms of action, including its

interaction with a broader range of nuclear receptors and other cellular targets.

Conclusion
Bis(1-methylheptyl) phthalate is a poorly characterized member of the phthalate family. This

guide provides a summary of the limited available data and underscores the urgent need for

further research. For scientists and professionals in drug development and toxicology, the

potential for this compound and its metabolites to interact with key cellular signaling pathways,

such as PPARδ, suggests that it should not be overlooked. A more complete understanding of

its properties and biological effects is essential for a thorough assessment of the risks

associated with human and environmental exposure to the vast array of phthalate plasticizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

